Cas no 756437-41-9 (3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one)

3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one structure
756437-41-9 structure
Product Name:3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one
CAS No:756437-41-9
MF:C7H9N3O
MW:151.165860891342
MDL:MFCD26959407
CID:549036
PubChem ID:135627628
Update Time:2025-04-19

3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one
    • 5,6,7,8-Tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one
    • 5,6,7,8-tetrahydro-1H-pyrido[4,3-d]pyrimidin-4-one
    • 5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one(HCl salt)
    • 5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-onehydrochloride
    • Pyrido[4,3-d]pyrimidin-4(3H)-one, 5,6,7,8-tetrahydro-
    • 5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one(SALTDATA: 1.65HCl 1.5H2O)
    • 3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one
    • 5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidin-4(1H)-one
    • J-516503
    • EN300-87434
    • A4268
    • 756437-41-9
    • CS-D0338
    • 5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4-ol
    • CCG-344315
    • FT-0648973
    • Pyrido[4,3-d]pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-
    • DTXSID10547799
    • AKOS015909438
    • AM101237
    • BCP10164
    • A838471
    • 5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4-one
    • XYYZKOFIMYHHAG-UHFFFAOYSA-N
    • AKOS006229443
    • F1907-0488
    • SCHEMBL996482
    • AKOS028109865
    • 5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidine-4(3H)-one
    • DB-349719
    • MDL: MFCD26959407
    • Inchi: 1S/C7H9N3O/c11-7-5-3-8-2-1-6(5)9-4-10-7/h4,8H,1-3H2,(H,9,10,11)
    • InChI Key: XYYZKOFIMYHHAG-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(CCNC2)N=CN1

Computed Properties

  • Exact Mass: 151.07500
  • Monoisotopic Mass: 151.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 53.5Ų

Experimental Properties

  • Boiling Point: 418.6 ℃ at 760 mmHg
  • PSA: 57.78000
  • LogP: -0.25560

3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T267111-100mg
5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3h)-one dihydrochloride dihydrate
756437-41-9
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$ 135.00 2022-06-02
TRC
T267111-500mg
5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3h)-one dihydrochloride dihydrate
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$ 500.00 2022-06-02
TRC
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756437-41-9
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$ 795.00 2022-06-02
abcr
AB267360-250 mg
5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one dihydrochloride dihydrate; 95%
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€436.00 2023-04-26
abcr
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5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one dihydrochloride dihydrate; 95%
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€728.40 2023-04-26
Matrix Scientific
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5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one, >95%
756437-41-9 >95%
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$908.00 2023-09-08
Matrix Scientific
069989-5g
5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one, >95%
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eNovation Chemicals LLC
K07566-1g
5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one hydrochloride
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3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one Production Method

3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one Related Literature

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